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Compound of Interest

Compound Name: Cyclopentanone-2,2,5,5-d4

CAS No.: 3997-89-5

Cat. No.: B1602664

Get Quote

CAS No: 3997-89-5 | Formula: C₅H₄D₄O | Isotopic Purity: ≥98 atom % D[1][2][3]

Introduction: Beyond the Solvent
Cyclopentanone-2,2,5,5-d4 is not merely a solvent; it is a precision tool in structural biology

and organic synthesis. While it shares the flammability and irritant profile of its non-deuterated

parent, its value lies in its isotopic enrichment at the alpha-carbon positions.

For the researcher, the safety profile of this compound is dual-natured:

Personnel Safety: Managing flammability and tissue irritation.[4]

Data Safety: Preventing the thermodynamic inevitability of H/D back-exchange.

This guide synthesizes standard safety protocols with the rigorous handling required to

maintain isotopic integrity, specifically addressing the kinetic isotope effect (KIE) and NMR

simplification applications.
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The deuteration of the alpha-carbons significantly alters the mass density without drastically

changing the boiling point or refractive index compared to the proteo-analog.

Property
Cyclopentanone-
2,2,5,5-d4

Cyclopentanone
(Proteo)

Significance

Molecular Weight 88.14 g/mol 84.12 g/mol
Mass spectrometry

shift (M+4)

Boiling Point 130–131 °C 130.6 °C
Standard distillation

protocols apply

Density (25°C) 0.996 g/mL 0.951 g/mL

Critical: Heavier

phase in aqueous

extractions

Flash Point 30 °C (86 °F) 26 °C (79 °F)
Flammable Liquid

(Cat 3)

Refractive Index 1.437 1.436 Verification of purity

Solubility Organic solvents Organic solvents
Hygroscopic (miscible

with water)

Hazard Identification & Toxicology
Signal Word:WARNING

The primary hazards are flammability and local tissue irritation.[3][4] Unlike halogenated

solvents, it does not possess high systemic toxicity, but it is a potent defatting agent.

GHS Classifications[3][5][6]
Flammable Liquids (Category 3): H226 - Flammable liquid and vapor.[3][4][7]

Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[3][4]

Serious Eye Damage/Irritation (Category 2A): H319 - Causes serious eye irritation.[4][7]
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The following workflow dictates the immediate response to exposure events.

Exposure Event

Identify Contact Type

Skin Contact Eye Contact Inhalation

Remove Clothing ->
Wash Soap/Water (15m)

Remove Contacts ->
Rinse Water (15m) ->

Ophthalmologist

Fresh Air ->
Artificial Respiration

(if needed)

Seek Medical Attention
(SDS Section 4)

Click to download full resolution via product page

Figure 1: Immediate response protocols for Cyclopentanone-2,2,5,5-d4 exposure. Speed is

critical to prevent dermatitis and corneal damage.

Critical Handling: Isotopic Integrity
The Hidden Hazard: Proton Exchange While safety is paramount, the financial and scientific

risk of handling this compound is moisture-induced isotopic dilution. The deuterium atoms at

the 2,2,5,5 positions are alpha to a carbonyl group. In the presence of trace moisture (H₂O)
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and any base/acid catalyst, these positions undergo rapid keto-enol tautomerism, exchanging

D for H.

The Mechanism of Loss
If the bottle is left uncapped in humid air, the following degradation occurs:

Cyclopentanone-d4
(High Value)

Enol Intermediate

- D+ (Base/Acid Cat)

Cyclopentanone-d3h1
(Ruined Sample)

+ H+ (from H2O)

Trace H2O
(Contaminant)

Proton Source

Click to download full resolution via product page

Figure 2: Thermodynamic pathway of isotopic degradation. The alpha-protons are acidic (pKa

~16.7), making exchange facile in non-anhydrous conditions.

Protocol: The "Dry-Chain" Method
To preserve the ≥98 atom % D purity, follow this strict handling protocol:

Storage: Store under an inert atmosphere (Argon or Nitrogen) in a desiccator. Tape the cap

with Parafilm.

Transfer:

Preferred: Use a cannula transfer or syringe technique inside a glovebox.

Acceptable: Use a gas-tight syringe flushed with dry nitrogen. Never pour directly from the

bottle into an open vessel in high humidity.

Glassware: All receiving glassware must be oven-dried (>120°C) for at least 2 hours prior to

use.

Spectroscopic & Synthetic Applications

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1602664/docs?utm_src=pdf-body-img#technical-monograph-cyclopentanone-2-2-5-5-d4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602664?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Researchers utilize Cyclopentanone-2,2,5,5-d4 primarily to simplify NMR spectra or to study

reaction mechanisms.

1. NMR Simplification: In proton NMR of cyclopentanone derivatives, the alpha-protons often

couple with beta-protons, creating complex multiplets. Using the d4 variant removes the alpha-

proton signals and the associated J-coupling, collapsing beta-proton signals into cleaner

peaks.

2. Kinetic Isotope Effect (KIE): Because the C-D bond is stronger than the C-H bond (due to

lower zero-point energy), this compound is used to determine if the breaking of the alpha-C-H

bond is the rate-determining step in a reaction (e.g., alpha-halogenation or aldol condensation).

3. Metabolic Stability: In drug discovery, incorporating deuterium at metabolic "hotspots" (like

the alpha-carbon of a ketone) can slow down metabolism by Cytochrome P450 enzymes,

potentially extending the half-life of a drug candidate.

Emergency Response (Fire & Spills)
Scenario Protocol

Fire Extinguishing Media

Dry Sand, Alcohol-Resistant Foam, CO₂.Do

NOT use a solid water jet; it may scatter the

burning liquid.

Specific Fire Hazards

Vapors are heavier than air and may travel to

ignition sources. Combustion generates Carbon

Oxides (CO, CO₂).

Spill Cleanup

1. Eliminate all ignition sources (No

smoking/flares). 2. Absorb with inert material

(vermiculite/sand). 3. Do not use combustible

materials like sawdust. 4. Dispose of as

hazardous organic waste (Halogen-free).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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